Cas no 2228206-47-9 (2-(5-bromo-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(5-bromo-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228206-47-9
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 5913797
• PubChem ID: 165701739
• Update Time: 2025-08-03

2-(5-bromo-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-amine
• EN300-1950941
• 2228206-47-9

• Inchi： 1S/C7H6BrF3N2/c8-4-1-5(6(9)13-2-4)7(10,11)3-12/h1-2H,3,12H2
• InChI Key： QSEHOBVJZQWURO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CN)(F)F)F

Computed Properties

• Exact Mass: 253.96665g/mol
• Monoisotopic Mass: 253.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-bromo-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 2-(5-bromo-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-amine (CAS No. 2228206-47-9)

The compound 2-(5-bromo-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-amine (CAS No. 2228206-47-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromine and fluorine substitution pattern, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and antiviral agents, aligning with current trends in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of difluoroethylamine in this molecule contributes to its improved pharmacokinetic properties, a hot topic in medicinal chemistry. Additionally, the 5-bromo-2-fluoropyridine moiety is a key scaffold in designing PET radiotracers, addressing the growing need for advanced diagnostic tools in oncology and neurology.

The synthesis of CAS No. 2228206-47-9 involves multi-step organic reactions, including halogenation and amination, which are frequently discussed in academic forums. Its X-ray crystallography data and NMR spectra are often referenced in studies exploring structure-activity relationships (SAR). With the rise of AI-driven drug design, this compound’s molecular descriptors are also being analyzed using machine learning algorithms to predict its interactions with biological targets.

From an industrial perspective, 2-(5-bromo-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-amine is gaining attention for its scalability in GMP production. Companies specializing in custom synthesis highlight its compatibility with continuous flow chemistry, a sustainable alternative to batch processes. Environmental concerns around fluorinated waste management further underscore the importance of optimizing its synthetic routes.

In summary, CAS No. 2228206-47-9 represents a versatile building block with applications spanning drug development, diagnostics, and green chemistry. Its relevance to cutting-edge research ensures it remains a focal point in scientific literature and patent filings.